Cas no 16387-55-6 (1,1-Diethoxyoct-2-yne)

1,1-Diethoxyoct-2-yne structure
1,1-Diethoxyoct-2-yne structure
Product Name:1,1-Diethoxyoct-2-yne
CAS No:16387-55-6
MF:C12H22O2
MW:198.301884174347
CID:234421
PubChem ID:85389
Update Time:2025-04-19

1,1-Diethoxyoct-2-yne Chemical and Physical Properties

Names and Identifiers

    • 1,1-Diethoxyoct-2-yne
    • 1,1-DIETHOXY-2-OCTYNE
    • Einecs 240-438-1
    • 2-OCTYNAL DIETHYL ACETAL 98
    • DTXSID30167670
    • 16387-55-6
    • 2-Octyne, 1,1-diethoxy-
    • 1,1-diethoxy-oct-2-yne
    • 1,1-Diethoxy-2-octyne #
    • AKOS015913083
    • YKXAYRBNHIHDSI-UHFFFAOYSA-N
    • FT-0606110
    • SCHEMBL7642174
    • NS00025352
    • Inchi: 1S/C12H22O2/c1-4-7-8-9-10-11-12(13-5-2)14-6-3/h12H,4-9H2,1-3H3
    • InChI Key: YKXAYRBNHIHDSI-UHFFFAOYSA-N
    • SMILES: O(CC)C(C#CCCCCC)OCC

Computed Properties

  • Exact Mass: 198.16206
  • Monoisotopic Mass: 198.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.881 g/mL at 25 °C(lit.)
  • Boiling Point: 120-123 °C18 mm Hg(lit.)
  • Flash Point: 209 °F
  • Refractive Index: n20/D 1.436(lit.)
  • PSA: 18.46
  • Solubility: Not determined

1,1-Diethoxyoct-2-yne Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-37/39
  • Hazardous Material Identification: Xi

1,1-Diethoxyoct-2-yne Related Literature

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